Cas no 478033-92-0 ((2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one)

• Product Name: (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one
• CAS No: 478033-92-0
• CID: 4653114
• Update Time: 2025-10-05

(2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one (CAS No. 478033-92-0)

The compound (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one, with CAS No. 478033-92-0, is a fluorinated chalcone derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a fluoropropoxy group and a methoxyphenylamino moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for fluorinated organic compounds like CAS 478033-92-0 has surged due to their enhanced metabolic stability and bioavailability. This compound's E-configuration (as indicated by the (2E) prefix) is critical for its biological activity, a topic frequently searched in structure-activity relationship (SAR) studies. Its chalcone scaffold is also a hot topic in medicinal chemistry, as it mimics natural products with known antioxidant and anti-cancer properties.

The 4-(3-fluoropropoxy)phenyl group in this compound is a key pharmacophore, often explored in drug design to improve binding affinity. Meanwhile, the 4-methoxyphenylamino segment contributes to its electron-donating effects, a feature highly relevant in photodynamic therapy research. These attributes make CAS 478033-92-0 a versatile subject for high-throughput screening (HTS) and computational chemistry studies, addressing common queries about small molecule optimization.

From a synthetic perspective, the compound's enone system (prop-2-en-1-one) allows for diverse chemical modifications, a frequent focus in organic synthesis forums. Its fluorine atom placement is also optimized for hydrogen bonding interactions, a trending topic in fragment-based drug discovery. These characteristics align with Google searches on "fluorine in drug design" and "chalcone derivatives in medicine", highlighting its relevance to contemporary research.

In conclusion, (2E)-1-[4-(3-fluoropropoxy)phenyl]-3-[(4-methoxyphenyl)amino]prop-2-en-1-one (CAS 478033-92-0) represents a multifunctional scaffold with broad potential in biomedical applications. Its design incorporates cutting-edge concepts like fluorine effects and chalcogen interactions, making it a valuable subject for both academic and industrial research. As the scientific community continues to explore tailored therapeutics, this compound stands out as a model system for understanding molecular recognition and drug-like properties.